5-bromo-N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)nicotinamide

• IUPAC Name: 5-bromo-N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]pyridine-3-carboxamide
• InChI: InChI=1S/C18H18BrN5O/c1-12-16(13(2)24(23-12)17-5-3-4-7-21-17)6-8-22-18(25)14-9-15(19)11-20-10-14/h3-5,7,9-11H,6,8H2,1-2H3,(H,22,25)
• InChI Key: QMVVZGOABCSRPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=N2)C)CCNC(=O)C3=CC(=CN=C3)Br
• Molecular Formula: C18H18BrN5O
• Molecular Weight: 400.3 g/mol
• CAS No.: 2034256-63-6

Description

5-bromo-N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)nicotinamide is a useful research compound. Its molecular formula is C18H18BrN5O and its molecular weight is 400.28. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

The compound 5-bromo-N-(2-(3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl)ethyl)nicotinamide, due to its structural complexity, is of significant interest in synthetic chemistry for the creation of fused pyrazoles and their derivatives. For instance, ethylacetoacetate reacts with nicotinohydrazide to yield various pyrazole derivatives, which have been screened for antimicrobial and antiviral activities against multiple cell cultures, demonstrating the compound's potential as a precursor in the development of antimicrobial agents (Joshi, Sain, Thadhaney, Ojha, Hussain, & Talesara, 2010).

Complex Formation and Catalytic Applications

The coordination chemistry of similar pyrazolylpyridine compounds with metals, such as nickel and ruthenium, has been explored for their potential in catalysis and biological applications. For example, nickel(II) complexes bearing pyrazolylpyridines have been synthesized and tested as catalysts in ethylene oligomerization reactions, showing high activity and selectivity in producing butenes. These findings illustrate the role of such compounds in advancing organometallic chemistry and catalysis research (Nyamato, Alam, Ojwach, & Akerman, 2016).

Anticancer and Anti-Inflammatory Activities

Research into derivatives of this compound and related structures has shown promise in the development of novel anticancer and anti-inflammatory agents. For instance, new heterocyclic compounds based on 1-cyanoacetyl-3,5-dimethylpyrazole have exhibited significant anticancer activity, highlighting the potential of these compounds in therapeutic applications (Metwally, Abdelrazek, & Eldaly, 2016).